2-(2-fluorophenoxy)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C16H18FN3O3S/c17-12-3-1-2-4-13(12)22-10-14(21)18-9-15-19-16(20-23-15)11-5-7-24-8-6-11/h1-4,11H,5-10H2,(H,18,21)
• InChI Key: NCAUILMTDTWQLR-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C2=NOC(=N2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C16H18FN3O3S
• Molecular Weight: 351.4 g/mol

Description

2-(2-fluorophenoxy)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.
BenchChem offers high-quality 2-(2-fluorophenoxy)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-fluorophenoxy)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Pharmacological Evaluation

A study focused on the design, synthesis, and pharmacological evaluation of 1,3,4-Oxadiazole derivatives, which are structurally related to the specified compound. These derivatives were investigated for their potential as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors, targeting small lung cancer. The research involved molecular docking studies and in vitro biological evaluation, showing significant activity against human lung cancer cell lines, highlighting the potential of such compounds in cancer therapy (Panchal, Rajput, & Patel, 2020).

Antimicrobial and Anticancer Activity

Another study involved the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, demonstrating significant anti-inflammatory and anticancer activity. This research underscores the versatility of oxadiazole derivatives in developing new therapeutic agents (Sunder & Maleraju, 2013).

Photoreactions and Stability

A comparative study on the photoreactions of flutamide, a structurally related compound, in different solvents provides insights into the stability and reactivity of such compounds under light exposure. Understanding the photostability of these compounds is crucial for their development as pharmaceutical agents (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis and Molecular Modeling

Research on the synthesis and molecular modeling of imidazothiadiazole analogs, which share a common structural motif with the specified compound, demonstrated potent cytotoxic results against breast cancer, highlighting the potential of these compounds in cancer treatment (Abu-Melha, 2021).